3-chloro-N-(3-(furan-2-yl)-3-hydroxypropyl)benzamide
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Description
3-chloro-N-(3-(furan-2-yl)-3-hydroxypropyl)benzamide is a useful research compound. Its molecular formula is C14H14ClNO3 and its molecular weight is 279.72. The purity is usually 95%.
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Scientific Research Applications
Fluorescence Sensing and Imaging
One study highlights the potential of modifying molecular structures, such as those related to 3-chloro-N-(3-(furan-2-yl)-3-hydroxypropyl)benzamide, to regulate excited-state intramolecular proton transfer (ESIPT) and intramolecular charge transfer (ICT). These modifications can significantly impact fluorescence sensing and imaging, showcasing the ability to tune molecular properties for enhanced performance in these applications (Han et al., 2018).
Organic Synthesis and Medicinal Chemistry
Another study focused on the innovative use of electrophiles in the Nenitzescu reaction, demonstrating the synthesis of 3-amino-benzo[b]furan derivatives. This research is pivotal for developing new synthetic methodologies that can be utilized in creating compounds with potential therapeutic applications, such as kinase inhibition (Kucklaender et al., 2011).
Chemical Probes for Solvent Polarity
The design of ultrasensitive fluorescent probes based on modifications of the furan heterocycle, like those in the structure of interest, for detecting solvent polarity ranges, is another notable application. These probes can significantly contribute to the understanding of solvent effects on molecular behaviors and processes, offering valuable tools for chemical and biological research (Ercelen et al., 2002).
Antiplasmodial Activity
Research into N-acylated furazan-3-amine derivatives related to the structure of interest has shown promising activity against strains of Plasmodium falciparum, the parasite responsible for malaria. These findings indicate potential applications in developing new antimalarial agents, emphasizing the importance of structural modifications to enhance biological activity (Hermann et al., 2021).
Synthetic Methodologies
Further investigations into synthetic methodologies have led to efficient synthesis routes for complex heterocyclic structures, including benzofuran derivatives. These methodologies are crucial for advancing the synthesis of bioactive molecules and exploring their potential applications in medicinal chemistry (Stepanova et al., 2020).
Properties
IUPAC Name |
3-chloro-N-[3-(furan-2-yl)-3-hydroxypropyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClNO3/c15-11-4-1-3-10(9-11)14(18)16-7-6-12(17)13-5-2-8-19-13/h1-5,8-9,12,17H,6-7H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIMJTOUGNXEAGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)NCCC(C2=CC=CO2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.